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Compound of Interest

Compound Name:
Allyl(diisopropylamino)dimethylsila

ne

Cat. No.: B025410 Get Quote

An in-depth exploration of the chemical properties, synthesis, and applications of

Allyl(diisopropylamino)dimethylsilane, a versatile reagent in modern organic synthesis,

particularly in the stereoselective construction of complex molecules relevant to drug discovery.

Core Chemical Properties
Allyl(diisopropylamino)dimethylsilane is a valuable organosilane reagent utilized in a variety

of chemical transformations. A comprehensive summary of its key physical and chemical

properties is presented below.

Property Value Source(s)

CAS Number 106948-24-7 [1]

Molecular Formula C₁₁H₂₅NSi [2]

Molecular Weight 199.41 g/mol [2]

Boiling Point 80 °C [2]

Density 0.815 g/mL at 25 °C [2]

Refractive Index 1.4470 at 20 °C [2]

Synthesis of Allyl(diisopropylamino)dimethylsilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b025410?utm_src=pdf-interest
https://www.benchchem.com/product/b025410?utm_src=pdf-body
https://www.benchchem.com/product/b025410?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_diisopropylamino_dimethylsilane
https://chemdad.com/index.php?c=article&id=70801
https://chemdad.com/index.php?c=article&id=70801
https://chemdad.com/index.php?c=article&id=70801
https://chemdad.com/index.php?c=article&id=70801
https://chemdad.com/index.php?c=article&id=70801
https://www.benchchem.com/product/b025410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of Allyl(diisopropylamino)dimethylsilane is most commonly achieved through

the nucleophilic substitution of a chlorosilane precursor with an allyl Grignard reagent. This

method provides a reliable route to the desired product.

General Experimental Protocol: Grignard Reaction
Materials:

Chloro(diisopropylamino)dimethylsilane

Magnesium turnings

Allyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Procedure:

Preparation of Allylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a

reflux condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended

in anhydrous diethyl ether under an inert atmosphere. A small crystal of iodine can be added

to initiate the reaction. Allyl bromide is then added dropwise from the dropping funnel at a

rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is

stirred until the magnesium is consumed.

Reaction with Chlorosilane: The freshly prepared Grignard reagent is cooled in an ice bath. A

solution of chloro(diisopropylamino)dimethylsilane in anhydrous diethyl ether is added

dropwise to the stirred solution of allylmagnesium bromide.

Work-up: After the addition is complete, the reaction mixture is stirred at room temperature

for several hours. The reaction is then quenched by the slow addition of a saturated aqueous

solution of ammonium chloride. The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate, and filtered.
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Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation under reduced pressure to yield pure

Allyl(diisopropylamino)dimethylsilane.

Applications in Organic Synthesis: Stereoselective
Allylation of Aldehydes
A primary application of Allyl(diisopropylamino)dimethylsilane is in the stereoselective

allylation of aldehydes to produce homoallylic alcohols. This reaction is a cornerstone in the

synthesis of polyketide natural products and other complex bioactive molecules. The reaction

typically proceeds via a Hosomi-Sakurai-type mechanism, often with Lewis acid catalysis to

enhance reactivity and stereoselectivity.

Experimental Protocol: α-Hydroxyallylation of
Benzaldehyde
Materials:

Allyl(diisopropylamino)dimethylsilane

Benzaldehyde

Lewis acid catalyst (e.g., Boron trifluoride diethyl etherate, BF₃·OEt₂)

Anhydrous dichloromethane (DCM)

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried flask is charged with a solution of benzaldehyde in anhydrous

DCM under an inert atmosphere and cooled to -78 °C.

Addition of Reagents: The Lewis acid catalyst (e.g., BF₃·OEt₂) is added dropwise to the

stirred solution. This is followed by the slow addition of

Allyl(diisopropylamino)dimethylsilane.
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Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion, the reaction is quenched at -78 °C with a saturated aqueous

solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the

organic layer is separated. The aqueous layer is extracted with DCM. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude

homoallylic alcohol is purified by flash column chromatography on silica gel.

Safety and Handling
Allyl(diisopropylamino)dimethylsilane is a reactive and moisture-sensitive compound that

requires careful handling.

General Precautions: Work in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[3][4]

Inert Atmosphere: Due to its reactivity with water and protic solvents, all manipulations

should be carried out under an inert atmosphere of argon or nitrogen.[3][5]

Storage: Store in a tightly sealed container in a cool, dry place away from sources of ignition

and moisture.[3] Recommended storage temperature is 2-8 °C.[2][5]

Fire Hazards: The compound is a combustible liquid.[3] Use appropriate fire extinguishers

(dry chemical, carbon dioxide, or alcohol-resistant foam).[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Logical Workflow for Synthesis and Application
The following diagram illustrates the general workflow from the synthesis of the reagent to its

application in the allylation of an aldehyde.
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Workflow: Synthesis and Application of Allyl(diisopropylamino)dimethylsilane
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Application
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- Chloro(diisopropylamino)dimethylsilane

- Allylmagnesium Bromide
Grignard Reaction Purification

(Distillation) Allyl(diisopropylamino)dimethylsilane

Stereoselective Allylation
(Hosomi-Sakurai Type)

Aldehyde

Lewis Acid Aqueous Work-up Purification
(Chromatography) Homoallylic Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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